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Compound of Interest

Compound Name: Vanillin acetate

Cat. No.: B042379

Essential Safety and Handling Guide for Vanillin
Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling of
Vanillin acetate, including personal protective equipment (PPE), operational procedures, and
disposal plans.

Physicochemical and Toxicological Data

While comprehensive toxicological data for Vanillin acetate is not fully available, the existing
information has been summarized below. It is crucial to handle this chemical with care,
adhering to the precautionary measures outlined in this document.
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Property

Value

Chemical Name

4-Acetoxy-3-methoxybenzaldehyde

Synonyms Vanillin acetate
CAS Number 881-68-5
Molecular Formula C10H1004
Molecular Weight 194.18 g/mol
White to very pale yellow solid (crystal or
Appearance
powder)[1]
Melting Point 77-79 °C[2]
Boiling Point 288.5 °C at 760 mmHg[2]
o Harmful if swallowed (Acute Toxicity, Oral -
Oral Toxicity

Category 4)[2]

Dermal Toxicity

No data available

Inhalation Toxicity

No data available

Occupational Exposure Limits

Not established[3]

Personal Protective Equipment (PPE)

When handling Vanillin acetate, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

o Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields that are
compliant with OSHA's 29 CFR 1910.133 or European Standard EN166.[3]

¢ Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin contact.[3] Gloves must be

inspected before use.
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o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.

[2]

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[3] However, if dust is generated, a NIOSH-approved N95
or P1 dust mask should be used.[4]

Operational and Handling Plan

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

e Handling:

o

Ensure adequate ventilation in the work area.[2][3]

o

Avoid contact with eyes, skin, and clothing.[2][3]

o

Avoid inhalation of dust.[2][3]

[¢]

Do not eat, drink, or smoke in areas where Vanillin acetate is handled.[2]

[¢]

Wash hands thoroughly after handling.[2]
» Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

o Store away from incompatible materials such as strong acids and bases.[3]

First Aid Measures

In the event of exposure to Vanillin acetate, immediate first aid is crucial.
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

medical attention.

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes.[3] If skin irritation

persists, consult a physician.

Move the person to fresh air.[3] If breathing is
Inhalation difficult, give artificial respiration.[3] Seek

medical attention if symptoms occur.

Clean mouth with water and drink plenty of
Ingestion water afterward.[3] Do NOT induce vomiting.[2]

Seek medical attention if symptoms occur.

Spill and Disposal Plan

Proper containment and disposal of Vanillin acetate are essential to prevent environmental
contamination and ensure safety.

o Spill Cleanup:
o Ensure adequate ventilation and wear appropriate PPE.

o For solid spills, sweep or shovel the material into a suitable, closed container for disposal.
[3] Avoid generating dust.

o Do not let the product enter drains.[3]
» Waste Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2]

o Contaminated packaging should be disposed of as an unused product.[3]
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Experimental Workflows and Logical Relationships

To further clarify the procedural steps for handling Vanillin acetate, the following diagrams
illustrate the workflows for safe handling and spill response.
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Standard Operating Procedure for Handling Vanillin Acetate

Preparation

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

Weigh/measure required amount in a designated area

Avoid generating dust

Keep container closed when not in use

Post-Handling

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Vanillin Acetate.
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Chemical Spill Response for Vanillin Acetate

Assess

Alert others in the immediate area

Identify the spilled material

Contain|& Clean

Dispose

Seal the waste container

Dispose of waste according to institutional and local regulations

Decontaminate or dispose of cleaning materials

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow for Vanillin Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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